N-{2-[(3-methoxybenzyl)amino]-1,3-benzothiazol-6-yl}acetamide

• IUPAC Name: N-[2-[(3-methoxyphenyl)methylamino]-1,3-benzothiazol-6-yl]acetamide
• InChI: InChI=1S/C17H17N3O2S/c1-11(21)19-13-6-7-15-16(9-13)23-17(20-15)18-10-12-4-3-5-14(8-12)22-2/h3-9H,10H2,1-2H3,(H,18,20)(H,19,21)
• InChI Key: JEQSAURBLMKFGF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC2=C(C=C1)N=C(S2)NCC3=CC(=CC=C3)OC
• Molecular Formula: C17H17N3O2S
• Molecular Weight: 327.4 g/mol

Description

N-{2-[(3-methoxybenzyl)amino]-1,3-benzothiazol-6-yl}acetamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-{2-[(3-methoxybenzyl)amino]-1,3-benzothiazol-6-yl}acetamide is not fully understood. However, studies have suggested that it may act by inhibiting certain enzymes or by binding to specific receptors in cells.
Biochemical and Physiological Effects:
Studies have shown that N-{2-[(3-methoxybenzyl)amino]-1,3-benzothiazol-6-yl}acetamide has various biochemical and physiological effects. For example, it has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the activity of certain enzymes, and bind to specific receptors in cells. However, further research is needed to fully understand the effects of this compound.

Advantages and Limitations for Lab Experiments

The advantages of using N-{2-[(3-methoxybenzyl)amino]-1,3-benzothiazol-6-yl}acetamide in lab experiments include its potential as a fluorescent probe and its ability to inhibit certain enzymes. However, the limitations include the lack of understanding of its mechanism of action and potential toxicity.

Future Directions

There are many future directions for the study of N-{2-[(3-methoxybenzyl)amino]-1,3-benzothiazol-6-yl}acetamide. Some possible directions include:
1. Further investigation of its potential as an anti-cancer agent and as a treatment for Alzheimer's disease.
2. Studies to fully understand its mechanism of action and potential targets in cells.
3. Development of new synthesis methods for this compound and related analogs.
4. Investigation of its potential as a fluorescent probe for imaging applications.
5. Studies to determine its potential toxicity and safety for use in humans.
6. Development of novel materials using this compound as a building block.
In conclusion, N-{2-[(3-methoxybenzyl)amino]-1,3-benzothiazol-6-yl}acetamide is a chemical compound that has potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound.

Synthesis Methods

The synthesis of N-{2-[(3-methoxybenzyl)amino]-1,3-benzothiazol-6-yl}acetamide involves the reaction of 2-aminobenzothiazole with 3-methoxybenzyl chloride, followed by the reaction with acetic anhydride. The final product is obtained through purification using column chromatography. This synthesis method has been reported in various scientific publications.

Scientific Research Applications

N-{2-[(3-methoxybenzyl)amino]-1,3-benzothiazol-6-yl}acetamide has been studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, this compound has been investigated for its potential as an anti-cancer agent and as a treatment for Alzheimer's disease. In biochemistry, it has been studied for its ability to inhibit certain enzymes and for its potential as a fluorescent probe. In materials science, it has been used as a building block for the synthesis of novel materials.